Cas no 1700245-67-5 (3-methylcyclobutane-1-thiol, Mixture of diastereomers)

• Product Name: 3-methylcyclobutane-1-thiol, Mixture of diastereomers
• CAS No: 1700245-67-5
• MF: C₅H₁₀S
• MW: 102.197900295258
• CID: 5707779
• PubChem ID: 88915220
• Update Time: 2025-06-08

3-methylcyclobutane-1-thiol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-1288220
• SCHEMBL13627605
• 1700245-67-5
• 3-Methylcyclobutane-1-thiol
• SCHEMBL12445884
• 3-methylcyclobutane-1-thiol, Mixture of diastereomers

• Inchi： 1S/C5H10S/c1-4-2-5(6)3-4/h4-6H,2-3H2,1H3
• InChI Key： PLHPZJPKRGXQLM-UHFFFAOYSA-N
• SMILES： SC1CC(C)C1

Computed Properties

• Exact Mass: 102.05032149g/mol
• Monoisotopic Mass: 102.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols

Additional information on 3-methylcyclobutane-1-thiol, Mixture of diastereomers

Introduction to 3-methylcyclobutane-1-thiol, Mixture of diastereomers (CAS No. 1700245-67-5)

The compound 3-methylcyclobutane-1-thiol, specifically presented as a mixture of diastereomers, is a chemical entity of significant interest in the field of organic chemistry and pharmaceutical research. With the CAS number 1700245-67-5, this mixture has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and biochemical studies.

3-methylcyclobutane-1-thiol belongs to the class of cyclobutane derivatives, which are known for their rigid cyclic structure and diverse reactivity. The presence of a thiol (-SH) functional group at the 1-position and a methyl substituent at the 3-position introduces specific steric and electronic characteristics that make this compound a valuable intermediate in organic synthesis. The term mixture of diastereomers indicates that the compound is not a single stereoisomer but rather a combination of stereoisomers that differ in their spatial arrangement but not in their connectivity, leading to distinct physical and chemical properties.

In recent years, the study of cyclobutane derivatives has seen significant advancements, particularly in their role as building blocks for more complex molecular architectures. The thiol group in 3-methylcyclobutane-1-thiol offers opportunities for further functionalization, making it a versatile precursor for the synthesis of sulfides, disulfides, and other sulfur-containing compounds. These derivatives are of particular interest in pharmaceutical research due to their potential biological activity.

One of the most compelling aspects of 3-methylcyclobutane-1-thiol is its utility in the development of novel therapeutic agents. The cyclobutane core is frequently found in natural products and bioactive molecules, suggesting that derivatives like this may possess inherent biological significance. For instance, studies have shown that certain cyclobutane-containing compounds exhibit antimicrobial and anti-inflammatory properties. The thiol group further enhances these properties by allowing for interactions with biological targets such as enzymes and receptors.

Recent research has focused on leveraging the unique reactivity of 3-methylcyclobutane-1-thiol to develop new synthetic methodologies. The mixture of diastereomers provides a rich substrate for studying stereoselective reactions, which are crucial in pharmaceutical synthesis. By understanding how different diastereomers react under various conditions, chemists can optimize pathways to produce enantiomerically pure compounds, which are often required for drug development.

The applications of 3-methylcyclobutane-1-thiol extend beyond pharmaceuticals into materials science and catalysis. For example, its derivatives have been explored as ligands in transition metal catalysis, where they can facilitate key transformations such as cross-coupling reactions. The rigid structure of the cyclobutane ring helps to stabilize reactive intermediates, improving reaction yields and selectivity.

In conclusion, 3-methylcyclobutane-1-thiol, Mixture of diastereomers (CAS No. 1700245-67-5) represents a fascinating compound with broad potential applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.